Cas no 1184584-30-2 (1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine)
1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine
- 1-(5-Bromo-1H-benzoimidazol-2-yl)-3-methyl-butylamine
-
- Inchi: 1S/C12H16BrN3/c1-7(2)5-9(14)12-15-10-4-3-8(13)6-11(10)16-12/h3-4,6-7,9H,5,14H2,1-2H3,(H,15,16)
- InChI Key: WKHWVBBIIZLYIH-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)NC(C(CC(C)C)N)=N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 234
- XLogP3: 2.8
- Topological Polar Surface Area: 54.7
1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487767-1g |
1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine |
1184584-30-2 | 97% | 1g |
$568 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD607232-1g |
1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine |
1184584-30-2 | 97% | 1g |
¥3983.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662357-1g |
1-(6-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine |
1184584-30-2 | 98% | 1g |
¥9040.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662357-5g |
1-(6-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine |
1184584-30-2 | 98% | 5g |
¥16252.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662357-10g |
1-(6-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine |
1184584-30-2 | 98% | 10g |
¥20554.00 | 2024-08-09 |
1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine
Comprehensive Overview of 1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine (CAS No. 1184584-30-2)
1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine (CAS No. 1184584-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of a bromo substituent at the 5-position of the benzimidazole ring enhances its reactivity and potential applications in drug discovery and development.
The molecular structure of 1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine features a benzimidazole core linked to a 3-methylbutan-1-amine moiety. This unique combination of functional groups makes it a promising candidate for targeting specific enzymes or receptors in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the increasing demand for novel therapeutic agents in oncology and neurology.
In recent years, the search for benzimidazole derivatives has surged due to their versatility in drug design. Keywords such as "benzimidazole-based drugs," "small molecule inhibitors," and "CAS 1184584-30-2 applications" are frequently queried in scientific databases, reflecting the compound's relevance. The bromo group in this molecule also opens avenues for further functionalization, making it a valuable intermediate in synthetic chemistry.
From a synthetic perspective, 1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine can be prepared through multi-step organic reactions, including condensation and amination processes. Its crystalline form and solubility profile have been characterized to ensure reproducibility in laboratory settings. These properties are critical for researchers focusing on structure-activity relationship (SAR) studies, a hot topic in modern drug discovery.
The compound's potential extends beyond pharmaceuticals. It has been explored in material science for developing fluorescent probes or organic semiconductors, aligning with the growing interest in sustainable technologies. Searches for "benzimidazole in optoelectronics" and "CAS 1184584-30-2 properties" highlight its interdisciplinary appeal.
Quality control and analytical methods for 1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure purity and consistency, addressing common queries like "how to analyze benzimidazole derivatives" or "CAS 1184584-30-2 characterization." Such data is vital for regulatory compliance and industrial applications.
In summary, 1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine (CAS No. 1184584-30-2) represents a multifaceted compound with broad scientific implications. Its integration into drug discovery pipelines and advanced materials underscores its importance in contemporary research. As interest in targeted therapies and green chemistry grows, this compound is poised to remain a focal point in innovative studies.
1184584-30-2 (1-(5-Bromo-1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)